Cas no 2228285-49-0 (2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid
• CAS No: 2228285-49-0
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 6004082
• PubChem ID: 165826954
• Update Time: 2025-07-19

2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid
• EN300-1923329
• 2228285-49-0

• Inchi： 1S/C11H11BrO4/c1-6(11(13)14)10-8(15-2)4-7(12)5-9(10)16-3/h4-5H,1H2,2-3H3,(H,13,14)
• InChI Key： QMGRIJNFMWKYDA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=C)C(=O)O)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid

Comprehensive Overview of 2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid (CAS No. 2228285-49-0)

2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid (CAS No. 2228285-49-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and dimethoxy substituents, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science, given its structural versatility and reactivity.

The compound's IUPAC name reflects its intricate molecular architecture, featuring a propenoic acid backbone linked to a 4-bromo-2,6-dimethoxyphenyl group. This combination of functional groups contributes to its solubility, stability, and reactivity, which are critical for its applications in organic synthesis. Recent studies have explored its role in cross-coupling reactions, a hot topic in modern chemistry due to the demand for efficient carbon-carbon bond formation techniques.

In the context of user-searched queries, many researchers are curious about the synthesis methods for 2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid. Common questions include: "How to synthesize CAS 2228285-49-0?" or "What are the applications of this compound in medicinal chemistry?" Addressing these, the compound is typically synthesized via esterification or halogenation routes, followed by careful purification to achieve high yields. Its pharmaceutical relevance stems from its potential as a precursor for bioactive molecules, such as anti-inflammatory agents or enzyme inhibitors.

Another trending topic is the compound's role in green chemistry. With increasing emphasis on sustainable synthesis, researchers are investigating eco-friendly catalysts and solvents for producing 2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid. This aligns with broader industry trends toward reducing environmental impact while maintaining cost-efficiency. The compound's thermal stability and compatibility with biodegradable reagents make it a candidate for such innovations.

From a commercial perspective, CAS 2228285-49-0 is often listed in catalogs of fine chemicals, with suppliers highlighting its high purity and batch consistency. Quality control is paramount, as impurities can affect downstream applications in drug formulation or polymer chemistry. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity.

In summary, 2-(4-bromo-2,6-dimethoxyphenyl)prop-2-enoic acid represents a compelling case study in the intersection of chemical innovation and practical utility. Its relevance to cutting-edge research and alignment with industry demands ensure its continued prominence in scientific discourse. Future directions may explore its nanomaterial applications or bioconjugation potential, further expanding its scope.